Cas no 73258-84-1 (Benzamide, 3-phenoxy-)

Benzamide, 3-phenoxy- structure
Benzamide, 3-phenoxy- structure
Product Name:Benzamide, 3-phenoxy-
CAS No:73258-84-1
MF:C13H11NO2
MW:213.231943368912
CID:1759849
PubChem ID:16618625
Update Time:2025-04-21

Benzamide, 3-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3-phenoxy-
    • 3-phenoxybenzamide
    • SCHEMBL2531295
    • DA-03218
    • DTXSID50586228
    • m-phenoxybenzamide
    • Oprea1_264166
    • 73258-84-1
    • AKOS001365316
    • Z33546629
    • FRRTWPSQWYNGEG-UHFFFAOYSA-N
    • Inchi: 1S/C13H11NO2/c14-13(15)10-5-4-8-12(9-10)16-11-6-2-1-3-7-11/h1-9H,(H2,14,15)
    • InChI Key: FRRTWPSQWYNGEG-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1=CC=CC(C(N)=O)=C1

Computed Properties

  • Exact Mass: 213.078978594g/mol
  • Monoisotopic Mass: 213.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 52.3Ų
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